Cas no 885963-00-8 ([1,1'-Biphenyl]-4-methanol,3'-chloro-4'-methyl-)

[1,1'-Biphenyl]-4-methanol,3'-chloro-4'-methyl- structure
885963-00-8 structure
Product Name:[1,1'-Biphenyl]-4-methanol,3'-chloro-4'-methyl-
CAS No:885963-00-8
MF:C14H13ClO
MW:232.705423116684
CID:711990
PubChem ID:51401302
Update Time:2025-04-19

[1,1'-Biphenyl]-4-methanol,3'-chloro-4'-methyl- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4-methanol,3'-chloro-4'-methyl-
    • [4-(3-chloro-4-methylphenyl)phenyl]methanol
    • 4-(3-Chloro-4-methylphenyl)benzyl alcohol
    • [1,1'-Biphenyl]-4-methanol,3'-chloro-4'-methyl
    • DTXSID10680135
    • 885963-00-8
    • (3'-Chloro-4'-methyl[1,1'-biphenyl]-4-yl)methanol
    • (3'-Chloro-4'-methyl-[1,1'-biphenyl]-4-yl)methanol
    • MDL: MFCD06858689
    • Inchi: 1S/C14H13ClO/c1-10-2-5-13(8-14(10)15)12-6-3-11(9-16)4-7-12/h2-8,16H,9H2,1H3
    • InChI Key: FTWGMAWSUAURET-UHFFFAOYSA-N
    • SMILES: ClC1=C(C)C=CC(=C1)C1C=CC(CO)=CC=1

Computed Properties

  • Exact Mass: 232.06500
  • Monoisotopic Mass: 232.065
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.7

Experimental Properties

  • PSA: 20.23000
  • LogP: 3.80770
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